2-(1-adamantyl)-N-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamothioyl]acetamide

• IUPAC Name: 2-(1-adamantyl)-N-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamothioyl]acetamide
• InChI: InChI=1S/C24H30N4O2S/c1-15-21(22(30)28(27(15)2)19-6-4-3-5-7-19)26-23(31)25-20(29)14-24-11-16-8-17(12-24)10-18(9-16)13-24/h3-7,16-18H,8-14H2,1-2H3,(H2,25,26,29,31)
• InChI Key: QJVRQGGLDAZMQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=S)NC(=O)CC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C24H30N4O2S
• Molecular Weight: 438.6 g/mol
• CAS No.: 298207-38-2

Description

2-(1-adamantyl)-N-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamothioyl]acetamide is a useful research compound. Its molecular formula is C24H30N4O2S and its molecular weight is 438.59. The purity is usually 95%.
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Scientific Research Applications

Adamantyl Compound Synthesis and Structural Insights

The synthesis and structural characterization of adamantyl compounds have been extensively studied. For instance, adamantyl derivatives have been analyzed for their geometric configurations and interactions within crystals, demonstrating the compound's potential in material science and pharmaceutical development due to their unique structural properties (Bunev et al., 2013).

Biological Activity and Medicinal Chemistry

Adamantyl analogues have shown significant promise in medicinal chemistry, particularly as analgesic drugs through inhibition of TRPA1 channels, suggesting their potential application in pain management (Fresno et al., 2014). Additionally, adamantane-isothiourea hybrids have been explored for their antimicrobial and hypoglycemic activities, indicating the compound's utility in developing treatments for microbial infections and diabetes (Al-Wahaibi et al., 2017).

Chemical Modifications and Drug Design

Adamantyl-based ester derivatives have been synthesized and evaluated for their antioxidant and anti-inflammatory activities, showcasing the chemical's versatility in drug design and development for various diseases (Kumar et al., 2015).

Cholinesterase Inhibitory Activities

Exploring the cholinesterase inhibitory activities of adamantyl-based derivatives, researchers have identified certain adamantyl esters with significant inhibitory effects against acetylcholinesterase, suggesting their potential application in treating neurodegenerative diseases like Alzheimer's (Kwong et al., 2017).